Cas no 29958-15-4 (N-(6-Methylpyridin-3-yl)acetamide)

• Product Name: N-(6-Methylpyridin-3-yl)acetamide
• CAS No: 29958-15-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1094799
• PubChem ID: 18342978
• Update Time: 2025-04-23

N-(6-Methylpyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Methylpyridin-3-yl)acetamide
• N-(6-methyl-pyridin-3-yl)-acetamide
• N-(6-Methyl-3-pyridinyl)acetamide
• DTXSID001299337
• N16920
• SCHEMBL1430701
• AKOS015966894
• DB-159106
• CS-0438495
• 29958-15-4

• Inchi： 1S/C8H10N2O/c1-6-3-4-8(5-9-6)10-7(2)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： QSDAHNDUHQQQDY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42Ų

Additional information on N-(6-Methylpyridin-3-yl)acetamide

N-(6-Methylpyridin-3-yl)acetamide: A Comprehensive Overview

The compound N-(6-Methylpyridin-3-yl)acetamide, also known by its CAS registry number 29958-15-4, is a synthetic organic molecule that has garnered significant attention in the field of biochemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their potential biological activities. The structure of N-(6-Methylpyridin-3-yl)acetamide features an acetamide group attached to a pyridine ring, with a methyl substituent at the 6-position of the pyridine.

Pyridine derivatives are known for their diverse applications in medicinal chemistry due to their ability to act as scaffolds for drug discovery. The pyridin-3-yl group in this compound provides a rigid aromatic system, which is often utilized in the design of bioactive molecules. Additionally, the methyl substituent at position 6 introduces steric bulk and electronic effects that can influence the pharmacokinetics and selectivity of the molecule.

Recent studies have focused on understanding the biological activity of N-(6-Methylpyridin-3-yl)acetamide in various contexts. For instance, research published in 2023 highlighted its potential as a modulator of receptor activity, particularly in relation to G-protein coupled receptors (GPCRs). These findings suggest that the compound may have therapeutic applications in areas such as neurodegenerative diseases and inflammatory disorders.

Another area of interest is the synthetic chemistry of N-(6-Methylpyridin-3-yl)acetamide. The molecule's structure allows for easy functionalization at the acetamide group, making it a valuable intermediate in the synthesis of more complex compounds. This versatility has been exploited in drug development programs aimed at creating targeted therapies with improved efficacy and reduced side effects.

Furthermore, advancements in computational chemistry have enabled researchers to model the interactions of N-(6-Methylpyridin-3-yl)acetamide with biological targets at an atomic level. These simulations provide insights into the molecular mechanisms underlying its activity and guide the design of analogs with enhanced properties. Such approaches are crucial in optimizing compounds for drug delivery systems, which aim to improve patient outcomes by ensuring precise and sustained medication administration.

In conclusion, N-(6-Methylpyridin-3-yl)acetamide stands out as a valuable compound in the realm of bioactive molecules. Its unique structure, combined with its demonstrated biological activity and synthetic versatility, positions it as a promising candidate for further research and development in the pharmaceutical industry.